Cas no 2679937-33-6 (rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid)

• Product Name: rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid
• CAS No: 2679937-33-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5645076
• PubChem ID: 165906717
• Update Time: 2025-10-13

rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2679937-33-6
• EN300-28274296
• rac-3-[(1R,3S)-3-(acetamidomethyl)cyclohexyl]prop-2-ynoic acid
• rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid

• Inchi： 1S/C12H17NO3/c1-9(14)13-8-11-4-2-3-10(7-11)5-6-12(15)16/h10-11H,2-4,7-8H2,1H3,(H,13,14)(H,15,16)/t10-,11-/m1/s1
• InChI Key： LYYMWJHYHPACHQ-GHMZBOCLSA-N
• SMILES： O=C(C)NC[C@@H]1CCC[C@H](C#CC(=O)O)C1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid

Recent Advances in the Study of rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid (CAS: 2679937-33-6)

The compound rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid (CAS: 2679937-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid, which include a cyclohexyl ring substituted with an acetamidomethyl group and a propynoic acid moiety. These features contribute to its ability to interact with specific biological targets, making it a promising candidate for the development of novel therapeutics. The compound has been synthesized through a series of optimized chemical reactions, ensuring high yield and purity, as reported in recent publications.

In terms of biological activity, rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid has demonstrated inhibitory effects on certain enzymes involved in inflammatory pathways. Preliminary in vitro studies have shown that the compound can modulate the activity of key signaling molecules, suggesting its potential use in treating inflammatory diseases. Furthermore, its pharmacokinetic properties, including stability and bioavailability, have been evaluated in animal models, with promising results indicating good tolerability and efficacy.

One of the most notable findings from recent research is the compound's potential application in oncology. Studies have revealed that rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid can induce apoptosis in certain cancer cell lines by targeting specific molecular pathways. This has sparked interest in further exploring its mechanism of action and potential synergies with existing anticancer agents. Researchers are currently investigating its effects in combination therapies to enhance treatment outcomes.

Despite these promising results, challenges remain in the development of rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid as a therapeutic agent. Issues such as optimal dosing, long-term safety, and resistance mechanisms need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical structure and biological activity make it a valuable subject for ongoing research in the field of chemical biology and medicinal chemistry.

In conclusion, rac-3-(1R,3S)-3-(acetamidomethyl)cyclohexylprop-2-ynoic acid (CAS: 2679937-33-6) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts are essential to fully understand its therapeutic potential and overcome existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing the study of such compounds and translating findings into clinical applications.